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Compound of Interest

Compound Name: R-1479

Cat. No.: B1678695

For: Researchers, scientists, and drug development professionals.

Following a comprehensive search of publicly available scientific literature and databases, we
have been unable to identify a specific molecule designated as "R-1479" for use as a molecular
probe. The search did not yield any information regarding its molecular target, mechanism of
action, or any established experimental applications.

Therefore, we are unable to provide the detailed Application Notes and Protocols as requested.
The creation of such a document requires specific data on the compound's properties,
including its binding affinity, selectivity, and established methodologies for its use in biological
systems.

We recommend verifying the designation "R-1479" and searching for alternative identifiers
such as a chemical name, CAS number, or reference to a specific publication. Accurate
identification of the molecular probe is the first critical step in developing robust experimental
protocols.

Once a specific and referenced molecular probe is identified, the following sections would
typically be populated with detailed information to guide researchers in its effective use.

Introduction

(This section would typically describe the molecular probe, its target, and its significance as a
research tool.)
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Molecular Profile

(This section would provide key properties of the molecule.)

Table 1: Properties of [Molecular Probe Name] (A table summarizing key quantitative data such
as molecular weight, formula, solubility, etc., would be presented here.)

Property Value Reference
Molecular Formula Data not available
Molecular Weight Data not available
Target(s) Data not available
ICs0 / Ki/ Ke Data not available
Solubility Data not available
Storage Conditions Data not available

Mechanism of Action

(This section would detail how the molecular probe interacts with its target and the downstream
biological effects. A signaling pathway diagram would be included.)

Caption:A diagram illustrating the signaling pathway would be placed here.

Applications

(This section would outline the various experimental applications of the molecular probe.)

Experimental Protocols

(This section would provide detailed, step-by-step protocols for key experiments.)

In Vitro Target Engagement Assay

(Detailed methodology for an in vitro assay would be provided here.)

Caption:A diagram illustrating the experimental workflow would be placed here.
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Cellular Thermal Shift Assay (CETSA)

(Detailed methodology for a CETSA experiment would be provided here.)

Immunofluorescence Staining

(Detailed methodology for an immunofluorescence experiment would be provided here.)

Data Analysis and Interpretation

(This section would guide researchers on how to analyze and interpret the data generated from
the experiments.)

Troubleshooting

(This section would provide solutions to common problems that may be encountered during the
experiments.)

Safety and Handling

(This section would provide information on the safe handling and disposal of the molecular
probe.)

 To cite this document: BenchChem. [Application Notes and Protocols for R-1479 as a
Molecular Probe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678695#using-r-1479-as-a-molecular-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

